Cas no 1261919-68-9 (5-(3-Cyanophenyl)-3-trifluoromethylphenol)

• Product Name: 5-(3-Cyanophenyl)-3-trifluoromethylphenol
• CAS No: 1261919-68-9
• MF: C₁₄H₈F₃NO
• MW: 263.21463394165
• MDL: MFCD18316205
• CID: 2763477
• PubChem ID: 53221928
• Update Time: 2025-10-31

5-(3-Cyanophenyl)-3-trifluoromethylphenol Chemical and Physical Properties

Names and Identifiers

• 5-(3-CYANOPHENYL)-3-TRIFLUOROMETHYLPHENOL
• 5-(3-Cyanophenyl)-3-trifluoromethylphenol, 95%
• 3'-Hydroxy-5'-(trifluoromethyl)[1,1'-biphenyl]-3-carbonitrile
• DTXSID10686516
• 1261919-68-9
• MFCD18316205
• 5-(3-Cyanophenyl)-3-trifluoromethylphenol

• MDL： MFCD18316205
• Inchi： 1S/C14H8F3NO/c15-14(16,17)12-5-11(6-13(19)7-12)10-3-1-2-9(4-10)8-18/h1-7,19H
• InChI Key： VDXTYQXQBCHHNQ-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=C(C=1)C1C=CC=C(C#N)C=1)O)(F)F

Computed Properties

• Exact Mass: 263.05579836Da
• Monoisotopic Mass: 263.05579836Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 44Ų

Additional information on 5-(3-Cyanophenyl)-3-trifluoromethylphenol

Recent Advances in the Study of 5-(3-Cyanophenyl)-3-trifluoromethylphenol (CAS: 1261919-68-9)

The compound 5-(3-Cyanophenyl)-3-trifluoromethylphenol (CAS: 1261919-68-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluoromethyl and cyanophenyl functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key areas of research has been the optimization of synthetic routes for 5-(3-Cyanophenyl)-3-trifluoromethylphenol. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient and scalable synthesis method, achieving high yields and purity. The researchers employed a multi-step process involving palladium-catalyzed cross-coupling reactions, followed by selective fluorination. This advancement is critical for ensuring the compound's availability for further preclinical and clinical studies.

Pharmacological evaluations have revealed that 5-(3-Cyanophenyl)-3-trifluoromethylphenol exhibits potent inhibitory activity against specific enzyme targets, such as tyrosine kinases and phosphodiesterases. These findings suggest its potential utility in treating diseases like cancer and inflammatory disorders. In vitro and in vivo studies have shown that the compound effectively reduces tumor growth and inflammation markers, with a favorable safety profile. Notably, its trifluoromethyl group enhances metabolic stability, addressing a common challenge in drug development.

Further investigations into the compound's mechanism of action have utilized advanced techniques such as X-ray crystallography and molecular docking. These studies have elucidated the precise interactions between 5-(3-Cyanophenyl)-3-trifluoromethylphenol and its target proteins, providing a structural basis for its inhibitory effects. Such detailed understanding is instrumental in designing derivatives with improved efficacy and selectivity.

In conclusion, the latest research on 5-(3-Cyanophenyl)-3-trifluoromethylphenol (CAS: 1261919-68-9) highlights its significant potential as a therapeutic agent. The advancements in synthesis, pharmacological profiling, and mechanistic studies underscore its value in drug discovery. Future research should focus on clinical translation and exploring its applications in combination therapies. This compound represents a promising candidate for addressing unmet medical needs in oncology and inflammation.